![molecular formula C6H9ClN4O B596443 4-Methoxypyrimidine-2-carboximidamide hydrochloride CAS No. 1363383-07-6](/img/structure/B596443.png)
4-Methoxypyrimidine-2-carboximidamide hydrochloride
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Overview
Description
4-Methoxypyrimidine-2-carboximidamide hydrochloride is a specialty chemical . It has a molecular formula of C6H9ClN4O and a molecular weight of 188.61 g/mol .
Molecular Structure Analysis
The InChI code for 4-Methoxypyrimidine-2-carboximidamide hydrochloride is 1S/C6H8N4O.ClH/c1-11-4-2-3-9-6 (10-4)5 (7)8;/h2-3H,1H3, (H3,7,8);1H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 188.62 . It is a solid at room temperature . The storage temperature is recommended to be at refrigerator levels .Scientific Research Applications
Analytical Chemistry
The compound’s unique structure allows it to serve as a standard or reagent in analytical methods such as liquid chromatography-mass spectrometry (LC-MS/MS). This aids in the quantitative analysis of complex mixtures, enhancing the accuracy of chemical analysis .
Catalysis
4-Methoxypyrimidine-2-carboximidamide hydrochloride can act as a ligand in catalytic systems. It can stabilize metal catalysts and enhance their reactivity, which is crucial in facilitating various chemical reactions, including cross-electrophile couplings .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as bipyridine carboxamidine ligands, have been shown to enable nickel-catalyzed cross-electrophile couplings of diverse aryl and alkyl halides . This suggests that 4-Methoxypyrimidine-2-carboximidamide hydrochloride may interact with similar targets.
Mode of Action
It is known that similar compounds can enable nickel-catalyzed cross-electrophile couplings . This process involves the compound acting as a ligand, binding to a metal catalyst (such as nickel), and facilitating the coupling of diverse aryl and alkyl halides.
Biochemical Pathways
The compound’s potential role in nickel-catalyzed cross-electrophile couplings suggests it may influence pathways involving the synthesis of complex organic molecules .
Result of Action
Its potential role in facilitating nickel-catalyzed cross-electrophile couplings suggests it may contribute to the synthesis of complex organic molecules .
properties
IUPAC Name |
4-methoxypyrimidine-2-carboximidamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O.ClH/c1-11-4-2-3-9-6(10-4)5(7)8;/h2-3H,1H3,(H3,7,8);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAFAYRKMIQTFPA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)C(=N)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxypyrimidine-2-carboximidamide hydrochloride |
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